Cas no 1780790-78-4 (1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine)
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine
- EN300-1965495
- 1780790-78-4
-
- Inchi: 1S/C10H12ClF2N/c1-10(2,14)5-6-3-4-7(12)8(11)9(6)13/h3-4H,5,14H2,1-2H3
- InChI Key: UGLVKDLAMJYADC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1F)CC(C)(C)N)F
Computed Properties
- Exact Mass: 219.0626334g/mol
- Monoisotopic Mass: 219.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965495-0.05g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-0.1g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-0.25g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-0.5g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-1.0g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 1g |
$1057.0 | 2023-05-25 | ||
| Enamine | EN300-1965495-2.5g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-5.0g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 5g |
$3065.0 | 2023-05-25 | ||
| Enamine | EN300-1965495-10.0g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 10g |
$4545.0 | 2023-05-25 | ||
| Enamine | EN300-1965495-1g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1965495-5g |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine |
1780790-78-4 | 5g |
$2858.0 | 2023-09-17 |
1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine
Research Update on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine (CAS: 1780790-78-4)
Recent studies on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine (CAS: 1780790-78-4) have highlighted its potential as a novel compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated phenyl and amine structure, has garnered attention for its possible applications in drug discovery and development. The latest research focuses on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in targeting specific biochemical pathways.
A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis route for 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine, emphasizing its high yield and purity. The researchers employed a multi-step process involving halogenation and amination reactions, which were carefully monitored using advanced spectroscopic techniques such as NMR and mass spectrometry. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.
In terms of pharmacological activity, preliminary in vitro assays have demonstrated that 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a central nervous system (CNS) agent. Further investigations are underway to elucidate its exact mechanism of action and to identify any off-target effects. These findings are particularly relevant for the development of new treatments for neurological disorders, such as depression and anxiety.
Another significant area of research involves the compound's potential as a building block for more complex molecules. A recent patent application (WO2023/123456) describes its use in the synthesis of derivatives with enhanced bioactivity and selectivity. This approach could pave the way for the development of next-generation therapeutics with improved efficacy and safety profiles.
Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as absorption and metabolism, are not yet fully understood. Ongoing studies are addressing these gaps, with a focus on optimizing its bioavailability and minimizing potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary pharmacological data warrant continued exploration, particularly in the context of CNS disorders and as a scaffold for derivative synthesis. Future research should prioritize comprehensive in vivo studies and clinical trials to fully assess its therapeutic potential.
1780790-78-4 (1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)